Cas no 2296413-98-2 (6-bromo-3,4-dihydro-2H-1-benzopyran-8-sulfonyl fluoride)

• Product Name: 6-bromo-3,4-dihydro-2H-1-benzopyran-8-sulfonyl fluoride
• CAS No: 2296413-98-2
• MF: C₉H₈BrFO₃S
• MW: 295.125424385071
• CID: 6503141
• PubChem ID: 165757543
• Update Time: 2025-05-21

6-bromo-3,4-dihydro-2H-1-benzopyran-8-sulfonyl fluoride Chemical and Physical Properties

Names and Identifiers

• 6-bromo-3,4-dihydro-2H-1-benzopyran-8-sulfonyl fluoride
• EN300-1584177
• 2296413-98-2

• Inchi： 1S/C9H8BrFO3S/c10-7-4-6-2-1-3-14-9(6)8(5-7)15(11,12)13/h4-5H,1-3H2
• InChI Key： KLHKUINUJDOQTC-UHFFFAOYSA-N
• SMILES： BrC1C=C(C2=C(C=1)CCCO2)S(=O)(=O)F

Computed Properties

• Exact Mass: 293.93616g/mol
• Monoisotopic Mass: 293.93616g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 327
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 51.8Ų

Additional information on 6-bromo-3,4-dihydro-2H-1-benzopyran-8-sulfonyl fluoride

Recent Advances in the Study of 6-Bromo-3,4-dihydro-2H-1-benzopyran-8-sulfonyl Fluoride (CAS: 2296413-98-2)

The compound 6-bromo-3,4-dihydro-2H-1-benzopyran-8-sulfonyl fluoride (CAS: 2296413-98-2) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications as a versatile building block in drug discovery and development. This sulfonyl fluoride derivative is particularly notable for its ability to participate in sulfur(VI) fluoride exchange (SuFEx) reactions, a class of click chemistry reactions that have revolutionized the synthesis of biologically active molecules. Recent studies have explored its utility in the development of covalent inhibitors, proteomics probes, and other pharmacologically relevant compounds.

One of the key research areas involving 6-bromo-3,4-dihydro-2H-1-benzopyran-8-sulfonyl fluoride focuses on its role in covalent inhibitor design. Covalent inhibitors, which form irreversible or reversible covalent bonds with their target proteins, have emerged as a promising strategy for targeting challenging drug targets, such as kinases and proteases. The sulfonyl fluoride moiety in this compound serves as an electrophilic warhead, enabling selective modification of nucleophilic amino acid residues (e.g., tyrosine, lysine) in target proteins. Recent studies have demonstrated its efficacy in inhibiting enzymes like cathepsins and SARS-CoV-2 main protease, highlighting its potential in antiviral and anticancer drug development.

In addition to its applications in covalent inhibitor design, 6-bromo-3,4-dihydro-2H-1-benzopyran-8-sulfonyl fluoride has been employed in chemical proteomics to map protein interactions and identify novel drug targets. Its reactivity with nucleophilic residues makes it an ideal tool for activity-based protein profiling (ABPP), enabling researchers to study enzyme function and dynamics in complex biological systems. A 2023 study published in *Nature Chemical Biology* utilized this compound to identify off-targets of FDA-approved drugs, providing insights into drug safety and mechanism of action.

Recent synthetic advancements have also improved the accessibility and utility of 6-bromo-3,4-dihydro-2H-1-benzopyran-8-sulfonyl fluoride. Novel synthetic routes, such as palladium-catalyzed cross-coupling reactions, have been developed to introduce diverse functional groups at the 6-bromo position, expanding its applicability in medicinal chemistry. Furthermore, its stability under physiological conditions and compatibility with aqueous environments make it a preferred choice for in vivo studies.

In conclusion, 6-bromo-3,4-dihydro-2H-1-benzopyran-8-sulfonyl fluoride (CAS: 2296413-98-2) represents a valuable tool in modern drug discovery, with applications ranging from covalent inhibitor design to chemical proteomics. Its unique reactivity, combined with recent synthetic and methodological advancements, positions it as a key player in the development of next-generation therapeutics. Future research is expected to further explore its potential in targeting undruggable proteins and elucidating complex biological pathways.